Cas no 2613299-80-0 ((2R*)-2-amino-3-(2R)-oxolan-2-ylpropanoic acid hydrochloride)

• Product Name: (2R*)-2-amino-3-(2R)-oxolan-2-ylpropanoic acid hydrochloride
• CAS No: 2613299-80-0
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• CID: 5662064
• PubChem ID: 155943705
• Update Time: 2025-07-14

(2R*)-2-amino-3-(2R)-oxolan-2-ylpropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R*)-2-amino-3-[(2R)-oxolan-2-yl]propanoic acid hydrochloride
• 2613299-80-0
• EN300-27735119
• (2R*)-2-amino-3-(2R)-oxolan-2-ylpropanoic acid hydrochloride

• Inchi： 1S/C7H13NO3.ClH/c8-6(7(9)10)4-5-2-1-3-11-5;/h5-6H,1-4,8H2,(H,9,10);1H/t5-,6-;/m1./s1
• InChI Key： ISXQMVZLBLXIDJ-KGZKBUQUSA-N
• SMILES： Cl.O1CCC[C@@H]1C[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 195.0662210g/mol
• Monoisotopic Mass: 195.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Additional information on (2R*)-2-amino-3-(2R)-oxolan-2-ylpropanoic acid hydrochloride

Introduction to (2R*)-2-amino-3-(2R)-oxolan-2-ylpropanoic acid hydrochloride (CAS No. 2613299-80-0)

(2R*)-2-amino-3-(2R)-oxolan-2-ylpropanoic acid hydrochloride, identified by the CAS number 2613299-80-0, is a significant compound in the field of chemical and biomedical research. This compound belongs to a class of molecules known for their potential applications in drug development and therapeutic interventions. Its unique structural features make it a subject of interest for researchers exploring novel pharmacological pathways.

The molecular structure of (2R*)-2-amino-3-(2R)-oxolan-2-ylpropanoic acid hydrochloride consists of an amino acid derivative with a cyclic ether moiety, which contributes to its distinct chemical properties. The presence of two stereocenters, specifically at the 2-position and the 3-position, enhances its chiral nature, making it a valuable candidate for studying stereoselective synthesis and biological activity.

In recent years, there has been growing interest in the development of chiral building blocks for pharmaceutical applications. The stereochemistry of (2R*)-2-amino-3-(2R)-oxolan-2-ylpropanoic acid hydrochloride aligns with the increasing demand for enantiomerically pure compounds in drug discovery. This has led to several studies focusing on its synthesis and potential use in constructing complex molecular architectures.

One of the most compelling aspects of this compound is its role in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, and their inhibition is often a key strategy in therapeutic interventions. The cyclic ether moiety in (2R*)-2-amino-3-(2R)-oxolan-2-ylpropanoic acid hydrochloride provides a scaffold that can interact with the active sites of proteases, potentially leading to the development of new antiviral and anticancer agents.

Recent research has highlighted the compound's potential in modulating inflammatory pathways. Inflammatory responses are central to many diseases, including autoimmune disorders and chronic inflammatory conditions. The ability of (2R*)-2-amino-3-(2R)-oxolan-2-ylpropanoic acid hydrochloride to interact with specific targets within these pathways has been explored in preclinical studies, demonstrating its promise as a lead compound for further development.

The synthesis of (2R*)-2-amino-3-(2R)-oxolan-2-ylpropanoic acid hydrochloride presents unique challenges due to its chiral centers and complex stereochemistry. However, advances in asymmetric synthesis techniques have made it more feasible to produce enantiomerically pure samples of this compound. These techniques include biocatalytic methods and transition-metal-catalyzed reactions, which have significantly improved the efficiency and scalability of its synthesis.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for biological assays and pharmaceutical formulations. This solubility advantage is crucial for drug development, as it allows for easier administration and absorption in vivo. Additionally, the stability of the hydrochloride salt under various storage conditions makes it a reliable candidate for further research and commercialization.

In conclusion, (2R*)-2-amino-3-(2R)-oxolan-2-ylpropanoic acid hydrochloride (CAS No. 2613299-80-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, stereochemistry, and biological activity make it a valuable asset in the development of new drugs targeting proteases and inflammatory pathways. As research continues to uncover new applications for this compound, its importance in the field of chemical and biomedical science is likely to grow even further.